![molecular formula C13H10BrN3O3S3 B2706969 5-bromo-N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)thiophene-2-sulfonamide CAS No. 1795302-35-0](/img/structure/B2706969.png)
5-bromo-N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)thiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “5-bromo-N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)thiophene-2-sulfonamide” is a complex organic molecule. It contains several functional groups including a bromine atom, a cyclopropyl group, an oxadiazole ring, and two thiophene rings .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients .Scientific Research Applications
Synthetic Methodologies
- Novel Synthesis Approaches : A study by Khazaei et al. (2014) introduced a novel N-bromo sulfonamide reagent for catalyzing the synthesis of arylmethylene bis(pyrazolols), demonstrating the utility of bromo sulfonamide derivatives in facilitating complex organic reactions under neutral conditions, highlighting the role of Br+ ions as catalysts in these processes Khazaei et al., 2014.
Pharmacological Applications
- Antimicrobial and Antitubercular Agents : Noreen et al. (2017) described the synthesis of thiophene sulfonamide derivatives via Suzuki cross-coupling reaction, which were evaluated for urease inhibition, hemolytic activities, and antibacterial properties. This study indicated the potential of such compounds in developing new antimicrobial agents Noreen et al., 2017.
- Antiproliferative Agents : Yates et al. (2009) discussed the synthesis of a sulfonamide anti-proliferative agent, demonstrating the chemical development process of bromo-thiophene derivatives for potential clinical application, emphasizing the importance of efficient synthesis methods for pharmaceutical development Yates et al., 2009.
- Antibacterial and Antifungal Activities : Gadad et al. (2000) synthesized thiadiazole sulfonamide derivatives showing high antibacterial activity against E. coli and S. aureus, comparable to standard antibiotics, suggesting their potential in treating bacterial infections Gadad et al., 2000.
Material Science
- Solubilization Studies : Saeed et al. (2017) explored the solubilization of thiophene derivatives in micellar solutions, providing insights into the interactions between these compounds and surfactants, which is crucial for understanding their behavior in various formulations and industrial applications Saeed et al., 2017.
Future Directions
Properties
IUPAC Name |
5-bromo-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10BrN3O3S3/c14-9-3-4-10(22-9)23(18,19)17-8-5-6-21-11(8)13-15-12(16-20-13)7-1-2-7/h3-7,17H,1-2H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKZVPJOXFWYGFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NOC(=N2)C3=C(C=CS3)NS(=O)(=O)C4=CC=C(S4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10BrN3O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.